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Compound of Interest

Compound Name: C19H26ClN7O

Cat. No.: B10986042

Get Quote

Executive Summary
Compound Identity: Aminopurvalanol A (also known as NG-97) Molecular Formula:

C₁₉H₂₆ClN₇O Class: ATP-competitive Cyclin-Dependent Kinase (CDK) Inhibitor Primary

Targets: CDK1/Cyclin B, CDK2/Cyclin A/E, CDK5/p35.

Aminopurvalanol A is a third-generation purine analog derived from the Purvalanol series. It is

characterized by the addition of an amino group to the C6-phenyl ring of the Purvalanol A

scaffold. This modification serves a dual purpose: it maintains high-affinity binding (IC₅₀ ~33 nM

for CDK1) while providing a solvent-exposed chemical handle, making it a critical tool for

affinity chromatography and target validation studies.

This guide analyzes the structural determinants of its potency, compares it against industry

standards (Roscovitine, Olomoucine), and provides validated protocols for its experimental

application.

Chemical Structure & Pharmacophore Analysis
The efficacy of Aminopurvalanol A stems from its ability to mimic the adenine moiety of ATP,

fitting snugly into the deep catalytic cleft of CDKs. The molecule is composed of a purine
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scaffold decorated with three critical substituents that drive selectivity and potency.

Structural Breakdown
Position Substituent Function & SAR Insight

Scaffold Purine (2,6,9-trisubstituted)

Mimics the adenine ring of

ATP. Forms key hydrogen

bonds with the kinase "hinge"

region (Glu81/Leu83 in CDK2).

C2 Position
(2S)-1-hydroxy-3-methylbutan-

2-ylamino (Valinol side chain)

The hydroxyl group forms a

hydrogen bond with the

backbone of the kinase,

stabilizing the complex. The

bulky isopropyl group restricts

rotation, reducing entropic

penalty upon binding.

C6 Position 3-amino-5-chloroaniline

The Cl atom occupies a

hydrophobic pocket adjacent

to the ATP site, significantly

boosting potency over

unsubstituted analogs. The

NH₂ group (unique to this

analog) points towards the

solvent, allowing for chemical

linking without disrupting

binding.

N9 Position Isopropyl

Fits into a small hydrophobic

pocket specific to CDKs,

providing selectivity against

other kinases (e.g., ERK1/2,

PKA) that cannot

accommodate this bulk.

Pharmacophore Visualization
The following diagram illustrates the binding mode and the functional role of each substituent.
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Caption: Pharmacophore map of Aminopurvalanol A. The purine core anchors the molecule,

while the N9 and C6 substituents tune selectivity and potency, respectively.

Comparative Performance Analysis
Aminopurvalanol A represents an evolution in CDK inhibitor design. The table below compares

it with its precursors and alternatives, highlighting the trade-offs between potency and utility.

IC₅₀ Comparison Table (nM)
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Compound Formula
CDK1 /
Cyclin B

CDK2 /
Cyclin A

ERK1 / 2
Selectivity
Profile

Aminopurvala

nol A
C₁₉H₂₆ClN₇O 33 33 >3,000

Highly

Selective

Purvalanol A C₁₉H₂₅ClN₆O 4 70 >1,000

Potent, but

lacks amino

handle

Roscovitine C₁₉H₂₆N₆O 450 700 34,000

Moderate

potency,

clinical use

Olomoucine C₁₅H₁₈N₆O 7,000 7,000 >50,000

Low potency,

early

generation

Key Takeaway: Aminopurvalanol A retains the nanomolar potency of Purvalanol A while offering

a unique chemical handle (the aniline NH₂). It is ~15x more potent than Roscovitine and >200x

more potent than Olomoucine.

Mechanism of Action: Cell Cycle Arrest
Aminopurvalanol A induces arrest primarily at the G2/M boundary by inhibiting CDK1/Cyclin B,

the master regulator of mitosis entry.
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Caption: Aminopurvalanol A blocks the CDK1/Cyclin B complex, preventing the G2/M transition

and forcing cancer cells into apoptosis.

Experimental Protocols
To ensure reproducibility, the following protocols utilize self-validating controls.

In Vitro Kinase Assay (Radiometric)
Objective: Determine IC₅₀ against recombinant CDK1/Cyclin B.

Reagent Prep:

Buffer: 60 mM ß-glycerophosphate, 30 mM nitrophenylphosphate, 25 mM MOPS (pH 7.2),

5 mM EGTA, 15 mM MgCl₂, 1 mM DTT.

Substrate: Histone H1 (1 mg/mL).
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ATP Mix: 15 µM cold ATP + [γ-³²P]ATP (3,000 Ci/mmol).

Reaction:

Mix 10 µL substrate, 10 µL recombinant CDK1/Cyclin B, and 5 µL Aminopurvalanol A

(serial dilutions in DMSO).

Initiate with 5 µL ATP Mix. Final volume: 30 µL.

Incubate at 30°C for 15 minutes.

Termination & Detection:

Spot 25 µL onto P81 phosphocellulose paper.

Wash 3x with 1% phosphoric acid (5 min each).

Count via liquid scintillation.

Data Analysis: Plot % inhibition vs. log[concentration].

Affinity Chromatography (Target Identification)
Objective: Use the unique amino group of Aminopurvalanol A to pull down CDK complexes

from lysates.

Coupling:

React Aminopurvalanol A (10 µmol) with CNBr-activated Sepharose 4B beads in coupling

buffer (0.1 M NaHCO₃, 0.5 M NaCl, pH 8.3).

Note: The C6-aniline NH₂ group reacts preferentially, orienting the purine core outward for

binding.

Incubation:

Incubate beads with cell lysate (e.g., HeLa or oocyte extract) for 2 hours at 4°C with

rotation.
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Washing:

Wash beads with high-salt buffer (to remove non-specific binders) and low-salt buffer.

Elution:

Elute bound proteins with SDS sample buffer.

Analyze via Western Blot for CDK1, CDK2, and Cyclin B.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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